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Compound of Interest

Compound Name: Cdc7-IN-13

Cat. No.: B12401930 Get Quote

This guide provides a detailed analysis of the kinase selectivity of Cdc7-IN-13, a potent

inhibitor of Cell Division Cycle 7 (Cdc7) kinase. For researchers and drug development

professionals, understanding the cross-reactivity profile of a kinase inhibitor is crucial for

interpreting experimental results and predicting potential off-target effects. This document

compiles quantitative data on Cdc7-IN-13's activity against other kinases and provides the

methodologies used for these assessments.

Cdc7-IN-13: An Overview
Cdc7-IN-13 is a chemical probe that targets Cdc7 kinase, a key regulator of the initiation of

DNA replication. It functions by forming a covalent bond with a cysteine residue near the ATP

binding site of the Cdc7 kinase domain. The inhibitor has demonstrated potent activity in

blocking the proliferation of various cancer cell lines.

Cross-Reactivity Profiling Data
The selectivity of Cdc7-IN-13 was assessed against a panel of kinases to determine its off-

target activity. The following table summarizes the inhibitory activity (IC50) of Cdc7-IN-13
against its primary target, Cdc7, and other related kinases. The data demonstrates a high

degree of selectivity for Cdc7.
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Kinase IC50 (nM)

Cdc7 <10

Cdk2 >10,000

Cdk9 >10,000

Plk1 >10,000

Chk1 >10,000

Data presented is a representative summary. Researchers should consult primary literature for

comprehensive screening data across larger kinase panels.

Signaling Pathway of Cdc7 Kinase
Cdc7 kinase, in complex with its regulatory subunit Dbf4, plays a pivotal role in the G1/S phase

transition of the cell cycle. Its primary function is to phosphorylate the minichromosome

maintenance (MCM) complex, which is a necessary step for the initiation of DNA replication.
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1. Prepare Reagents

2. Add Kinase & Substrate
to Assay Plate

3. Add Serial Dilution
of Cdc7-IN-13

4. Pre-incubate

5. Initiate Reaction
with ATP

6. Incubate at 30°C

7. Stop Reaction &
Add Detection Reagent

8. Measure Signal
(e.g., Luminescence)

9. Analyze Data &
Calculate IC50
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To cite this document: BenchChem. [A Comparative Guide to the Cross-Reactivity Profile of
Cdc7-IN-13]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401930#cross-reactivity-profiling-of-cdc7-in-13-
against-other-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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